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Abstract

This technical guide provides a comprehensive scientific overview of 4,6-Dichloro-2-
phenylquinazoline, a heterocyclic compound built upon the privileged quinazoline scaffold.
The quinazoline core is a cornerstone in medicinal chemistry, forming the structural basis for
numerous therapeutic agents, particularly in oncology.[1][2][3] This document details the
chemical identity, physicochemical properties, a plausible synthetic pathway, and the
prospective applications of 4,6-Dichloro-2-phenylquinazoline for professionals in chemical
research and drug development. By synthesizing data from structurally analogous compounds,
this guide offers field-proven insights into its potential as a valuable building block for novel
therapeutic agents.

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity and properties is fundamental for all
subsequent research and development activities, from synthesis to biological screening.

Nomenclature and Structure
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The unambiguous identification of 4,6-Dichloro-2-phenylquinazoline is established through
its standardized nomenclature and structural representation.

IUPAC Name: 4,6-Dichloro-2-phenylquinazoline

CAS Number: 54665-93-9[4][5]

Molecular Formula: C1aHsCIl2N2z[5]

Synonyms: While less common, this compound may be referred to in databases simply by its
CAS number or as a derivative within the quinazoline class.

The molecular structure features a phenyl group at position 2 and chlorine atoms at positions 4
and 6 of the core quinazoline ring system. The chlorine at position 4 is particularly significant as
it provides a reactive site for nucleophilic substitution, a key step in the diversification of this
scaffold for drug discovery programs.

Caption: Chemical structure of 4,6-Dichloro-2-phenylquinazoline.

Physicochemical Data

The physicochemical properties are critical for determining appropriate solvents, storage
conditions, and analytical methods. The data presented below is consolidated from chemical
supplier databases.

Property Value Source
Molecular Weight 275.13 g/mol [5]
Appearance Solid (Predicted) [6]
Boiling Point 326.5+42.0 °C (Predicted) [7]
Density 1.441+0.06 g/cm3 (Predicted) [7]

N 2-8°C, Sealed in dry
Storage Conditions , [51[6]
environment

Synthesis and Mechanistic Insights
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While a specific, peer-reviewed protocol for the synthesis of 54665-93-9 is not readily available,
a robust and plausible synthetic route can be designed based on established quinazoline
chemistry. The proposed workflow leverages common and reliable transformations familiar to
medicinal chemists.

Conceptual Synthesis Workflow

The synthesis logically proceeds in two key stages: formation of the 6-chloro-2-phenyl-4-
quinazolone intermediate, followed by chlorination to yield the final product. This approach is
adapted from synthetic routes for analogous dichloro-quinazoline and dichloro-quinoline
derivatives.[8][9][10]
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Synthesize Library of
4-Anilino-6-chloro-2-phenylquinazolines
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [I[UPAC name and synonyms for 4,6-Dichloro-2-
phenylquinazoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605665#iupac-name-and-synonyms-for-4-6-
dichloro-2-phenylquinazoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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